Cas no 1082766-34-4 (N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine)

N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core with a methyl substitution at the 3-position and an N-methylethanamine side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The oxadiazole moiety contributes to metabolic stability and bioactivity, while the amine side chain enhances solubility and functional versatility. The compound is of interest in medicinal chemistry for its potential as a building block in drug discovery, particularly for targeting enzymes or receptors where heterocyclic scaffolds are advantageous. Its synthetic accessibility and modifiable functional groups make it a valuable intermediate for further derivatization.
N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine structure
1082766-34-4 structure
Product Name:N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine
CAS No:1082766-34-4
MF:C6H11N3O
MW:141.171040773392
CID:1087800
PubChem ID:29893179
Update Time:2025-10-13

N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine Chemical and Physical Properties

Names and Identifiers

    • N-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)ethanamine
    • N-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine
    • AG-D-24487
    • Ambcb4032816
    • CTK4A5945
    • MolPort-011-270-154
    • SureCN6119985
    • SCHEMBL6119985
    • N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine(SALTDATA: FREE)
    • ALBB-027662
    • AKOS009132598
    • 1082766-34-4
    • LS-09561
    • ethyl[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]amine
    • DTXSID00652003
    • MFCD11505312
    • N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine
    • MDL: MFCD11505312
    • Inchi: 1S/C6H11N3O/c1-3-7-4-6-8-5(2)9-10-6/h7H,3-4H2,1-2H3
    • InChI Key: REYGCAPKUGCICS-UHFFFAOYSA-N
    • SMILES: O1C(CNCC)=NC(C)=N1

Computed Properties

  • Exact Mass: 141.090211983g/mol
  • Monoisotopic Mass: 141.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51Ų

N-(3-Methyl-1,2,4-oxadiazol-5-yl)methylethanamine Pricemore >>

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Chemenu
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1PlusChem
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